Cas no 1423029-70-2 (1-bromo-3-methanesulfonyl-2,2-dimethylpropane)

• Product Name: 1-bromo-3-methanesulfonyl-2,2-dimethylpropane
• CAS No: 1423029-70-2
• MF: C₆H₁₃BrO₂S
• MW: 229.13522028923
• CID: 4598297
• Update Time: 2025-11-02

1-bromo-3-methanesulfonyl-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-methanesulfonyl-2,2-dimethylpropane
• Propane, 1-bromo-2,2-dimethyl-3-(methylsulfonyl)-

• Inchi： 1S/C6H13BrO2S/c1-6(2,4-7)5-10(3,8)9/h4-5H2,1-3H3
• InChI Key： BYLWRXDJHRLRNV-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(C)CS(C)(=O)=O

Additional information on 1-bromo-3-methanesulfonyl-2,2-dimethylpropane

Comprehensive Overview of 1-Bromo-3-methanesulfonyl-2,2-dimethylpropane (CAS No. 1423029-70-2)

1-Bromo-3-methanesulfonyl-2,2-dimethylpropane (CAS No. 1423029-70-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated sulfone derivative features a 2,2-dimethylpropane backbone, which enhances its stability and reactivity in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and small-molecule therapeutics.

The compound’s methanesulfonyl group contributes to its polar character, making it soluble in common organic solvents like DMSO and acetonitrile. This property is critical for high-throughput screening (HTS) workflows, a trending topic in AI-driven drug discovery. With the rise of machine learning in chemistry, 1423029-70-2 has been flagged in computational studies for its potential to modulate protein-ligand interactions. Its bromo substituent also allows for further functionalization via cross-coupling reactions, aligning with the growing demand for click chemistry and late-stage diversification strategies.

In agrochemical applications, 1-Bromo-3-methanesulfonyl-2,2-dimethylpropane is investigated as a precursor for crop protection agents. Its structural motif mimics bioactive sulfones found in commercial herbicides, addressing the industry’s need for sustainable pest control solutions. Recent patents highlight its role in green chemistry initiatives, reducing reliance on hazardous intermediates. This aligns with Google Trends data showing increased searches for eco-friendly synthesis and biodegradable agrochemicals.

From a synthetic perspective, the compound’s gem-dimethyl group offers steric hindrance, a feature exploited in asymmetric catalysis—a hot topic in organic chemistry forums. Its compatibility with photoredox catalysis and electrochemical synthesis (frequently searched techniques) further broadens its utility. Analytical data (NMR, HPLC) for CAS 1423029-70-2 is widely shared in open-access journals, reflecting the open science movement’s impact on chemical research transparency.

Storage and handling of 1-Bromo-3-methanesulfonyl-2,2-dimethylpropane require standard inert-atmosphere protocols, though it’s not classified under stringent regulatory lists. Its thermal stability (up to 150°C) makes it suitable for automated synthesis platforms, a key focus in Industry 4.0 discussions. Suppliers often highlight its >98% purity, catering to the QC/QA demands of GMP manufacturing—a frequent query in pharmaceutical SEO analytics.

In summary, 1423029-70-2 represents a versatile scaffold bridging medicinal chemistry and material science. Its adoption in high-value applications underscores the compound’s relevance in cutting-edge research, while its synthetic flexibility answers the market’s call for multifunctional intermediates. As AI-powered platforms like retrosynthesis software continue to evolve, this compound’s commercial and academic footprint is poised to expand.